Cas no 1070377-34-2 (4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile)

• Product Name: 4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile
• CAS No: 1070377-34-2
• MF: C₂₀H₁₄ClN₅O
• MW: 375.811062335968
• MDL: MFCD22421649
• CID: 1024627
• PubChem ID: 50914946
• Update Time: 2025-11-01

4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-((6-Chloro-2-((4-cyanophenyl)amino)pyrimidin-4-yl)oxy)-3,5-dimethylbenzonitrile
• 4-[[6-chloro-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethylBenzonitrile
• 4-(6-chloro-2-(4-cyanophenylamino)pyrimidin-4-yloxy)-3,5-dimethylbenzonitrile
• 4-[[6-chloro-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethyl-benzonitrile
• 4-[6-Chloro-2-(4-cyano-phenylamino)-pyrimidin-4-yloxy]-3,5-dimethyl-benzonitrile
• AK-93528
• ANW-53380
• BD230913
• CTK8B6386
• KB-237031
• RL00303
• 1070377-34-2
• DB-357835
• A895711
• J-514254
• 4-[6-chloro-2-(4-cyanoanilino)pyrimidin-4-yl]oxy-3,5-dimethylbenzonitrile
• SCHEMBL245859
• CMORVDDKOVDMDP-UHFFFAOYSA-N
• 4-((6-Chloro-2-((4-cyanophenyl)amino)-4-pyrimidinyl)oxy)-3,5-dimethylbenzonitrile
• SB58333
• 4-({6-chloro-2-[(4-cyanophenyl)amino]pyrimidin-4-yl}oxy)-3,5-dimethylbenzonitrile
• DTXSID30678973
• AKOS015999524
• 4-[[6-chloro-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethylbenzonitril
• 4-{[6-Chloro-2-(4-cyanoanilino)pyrimidin-4-yl]oxy}-3,5-dimethylbenzonitrile
• 4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile

• MDL： MFCD22421649
• Inchi： 1S/C20H14ClN5O/c1-12-7-15(11-23)8-13(2)19(12)27-18-9-17(21)25-20(26-18)24-16-5-3-14(10-22)4-6-16/h3-9H,1-2H3,(H,24,25,26)
• InChI Key： CMORVDDKOVDMDP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)NC1C=CC(C#N)=CC=1)OC1C(C)=CC(C#N)=CC=1C

Computed Properties

• Exact Mass: 375.0886878g/mol
• Monoisotopic Mass: 375.0886878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 94.6Ų

4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile

Comprehensive Overview of 4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile (CAS No. 1070377-34-2)

The compound 4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile (CAS No. 1070377-34-2) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a pyrimidine core and cyano functional groups, makes it a subject of interest for scientists exploring novel bioactive molecules. The presence of both chloro and cyano substituents enhances its reactivity, enabling diverse applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly intrigued by its potential to modulate enzymatic pathways, a hot topic in cancer therapy and inflammatory diseases. The compound's structural uniqueness aligns with current trends in precision medicine, where targeted molecular interventions are prioritized.

From a synthetic chemistry perspective, the CAS No. 1070377-34-2 compound exemplifies advancements in green chemistry. Its synthesis often involves catalytic methods to minimize waste, addressing the growing emphasis on sustainable chemical processes. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Laboratories worldwide are optimizing protocols to improve the yield and purity of this compound, leveraging techniques such as microwave-assisted synthesis and flow chemistry.

The 4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile also garners attention in computational chemistry. Molecular docking studies predict strong binding affinities with proteins like EGFR and VEGFR, which are critical in angiogenesis and cell proliferation. Such insights drive its inclusion in virtual screening libraries, a practice increasingly adopted by AI-driven drug discovery platforms. This intersection of cheminformatics and experimental validation underscores its relevance in modern biopharmaceutical innovation.

Analytical characterization of this compound typically employs HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with ICH guidelines for impurity profiling. Its stability under varying pH and temperature conditions is another focal point, especially for formulators designing oral dosage forms. These attributes position CAS No. 1070377-34-2 as a versatile candidate for preclinical development.

Beyond pharmaceuticals, 4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile finds exploratory uses in organic electronics. Its conjugated π-system and electron-withdrawing groups make it a potential component in OLEDs or photovoltaic cells, tapping into the booming renewable energy sector. This multidisciplinary applicability resonates with investors seeking high-value specialty chemicals.

Regulatory landscapes also shape the trajectory of this compound. While not classified as hazardous, its handling requires adherence to GHS labeling standards and REACH compliance. Manufacturers emphasize quality-by-design (QbD) principles to meet stringent FDA and EMA requirements, reflecting broader industry shifts toward risk-based approaches in chemical production.

In summary, 4-6-Chloro-2-(4-cyanophenyl)amino-4-pyrimidinyloxy-3,5-dimethylbenzonitrile (CAS No. 1070377-34-2) embodies the convergence of cutting-edge science and industrial relevance. Its multifaceted applications—from drug discovery to advanced materials—highlight its importance in addressing contemporary challenges across sectors. As research progresses, this compound is poised to play a pivotal role in shaping future technological breakthroughs.